Cas no 2248325-65-5 (2-{(tert-butoxy)carbonylamino}-1,2,4triazolo1,5-apyridine-6-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-1,2,4triazolo1,5-apyridine-6-carboxylic acid
• CAS No: 2248325-65-5
• MF: C₁₂H₁₄N₄O₄
• MW: 278.263962268829
• CID: 6041764
• PubChem ID: 165827228
• Update Time: 2025-06-10

2-{(tert-butoxy)carbonylamino}-1,2,4triazolo1,5-apyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-1,2,4triazolo1,5-apyridine-6-carboxylic acid
• 2-{[(tert-butoxy)carbonyl]amino}-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid
• 2248325-65-5
• EN300-1693581

• Inchi： 1S/C12H14N4O4/c1-12(2,3)20-11(19)14-10-13-8-5-4-7(9(17)18)6-16(8)15-10/h4-6H,1-3H3,(H,17,18)(H,14,15,19)
• InChI Key： RSNNARHOEOTMHZ-UHFFFAOYSA-N
• SMILES： O(C(NC1N=C2C=CC(C(=O)O)=CN2N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.10150494g/mol
• Monoisotopic Mass: 278.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-1,2,4triazolo1,5-apyridine-6-carboxylic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonylamino}-1,2,4-triazolo[1,5-a]pyridine-6-carboxylic acid (CAS: 2248325-65-5)

The compound 2-{(tert-butoxy)carbonylamino}-1,2,4-triazolo[1,5-a]pyridine-6-carboxylic acid (CAS: 2248325-65-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic scaffold, featuring a triazolopyridine core, is of particular interest for its ability to serve as a versatile building block in the synthesis of bioactive molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-{(tert-butoxy)carbonylamino}-1,2,4-triazolo[1,5-a]pyridine-6-carboxylic acid exhibit potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The study highlighted the compound's ability to form critical hydrogen bonds with kinase active sites, thereby enhancing selectivity and efficacy.

In addition to its applications in kinase inhibition, recent work has also explored the antimicrobial properties of this compound. A 2024 preprint article on bioRxiv reported that certain analogs of 2-{(tert-butoxy)carbonylamino}-1,2,4-triazolo[1,5-a]pyridine-6-carboxylic acid display promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The authors attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

From a synthetic chemistry perspective, advancements have been made in optimizing the production and purification of this compound. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and reduces the formation of by-products, making it more feasible for large-scale pharmaceutical applications. This development is particularly significant given the growing demand for high-quality intermediates in drug manufacturing.

Looking ahead, researchers are investigating the potential of 2-{(tert-butoxy)carbonylamino}-1,2,4-triazolo[1,5-a]pyridine-6-carboxylic acid as a scaffold for the development of novel therapeutics targeting emerging diseases. Its modular structure allows for facile derivatization, enabling the rapid exploration of structure-activity relationships. Future studies are expected to focus on expanding its applications in areas such as neurodegenerative diseases and antiviral therapies.

In conclusion, the compound 2-{(tert-butoxy)carbonylamino}-1,2,4-triazolo[1,5-a]pyridine-6-carboxylic acid (CAS: 2248325-65-5) represents a promising and versatile tool in medicinal chemistry. Its recent applications in kinase inhibition, antimicrobial activity, and synthetic optimization underscore its potential to contribute to the development of next-generation therapeutics. Continued research in this area is likely to yield further insights into its pharmacological properties and expand its utility in drug discovery.